Cas no 2171968-23-1 (5-{(cyclopropylmethyl)sulfanylmethyl}furan-2-carboxylic acid)

• Product Name: 5-{(cyclopropylmethyl)sulfanylmethyl}furan-2-carboxylic acid
• CAS No: 2171968-23-1
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 6556080
• PubChem ID: 165520486
• Update Time: 2025-07-02

5-{(cyclopropylmethyl)sulfanylmethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(cyclopropylmethyl)sulfanylmethyl}furan-2-carboxylic acid
• 5-{[(cyclopropylmethyl)sulfanyl]methyl}furan-2-carboxylic acid
• EN300-1277554
• 2171968-23-1

• Inchi： 1S/C10H12O3S/c11-10(12)9-4-3-8(13-9)6-14-5-7-1-2-7/h3-4,7H,1-2,5-6H2,(H,11,12)
• InChI Key： POSSDTBUASPKFY-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C(=O)O)O1)CC1CC1

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-{(cyclopropylmethyl)sulfanylmethyl}furan-2-carboxylic acid

Introduction to 5-{(cyclopropylmethyl)sulfanylmethyl}furan-2-carboxylic Acid (CAS No. 2171968-23-1)

5-{(cyclopropylmethyl)sulfanylmethyl}furan-2-carboxylic acid, with the CAS number 2171968-23-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of 5-{(cyclopropylmethyl)sulfanylmethyl}furan-2-carboxylic acid incorporates a furan ring substituted with a carboxylic acid group at the 2-position and a sulfanyl-methyl group attached to a cyclopropylmethyl moiety. This distinctive configuration makes it an intriguing candidate for further exploration in synthetic chemistry and drug discovery.

In recent years, there has been a growing interest in furan-based compounds due to their versatile reactivity and biological activity. The presence of the furan ring in 5-{(cyclopropylmethyl)sulfanylmethyl}furan-2-carboxylic acid suggests potential applications in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals. The sulfanyl-methyl group further enhances its utility by providing a site for further functionalization, enabling the creation of more complex derivatives.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. Researchers have been exploring furan derivatives as scaffolds for developing new drugs due to their ability to interact with biological targets in unique ways. The structural features of 5-{(cyclopropylmethyl)sulfanylmethyl}furan-2-carboxylic acid make it a valuable building block for designing molecules with specific pharmacological properties.

Recent studies have highlighted the importance of sulfanyl-containing compounds in drug development. These compounds often exhibit desirable pharmacokinetic profiles and can be tailored to target specific diseases. The cyclopropylmethyl group in 5-{(cyclopropylmethyl)sulfanylmethyl}furan-2-carboxylic acid adds rigidity to the molecule, which can be beneficial in optimizing binding affinity to biological receptors.

The synthesis of 5-{(cyclopropylmethyl)sulfanylmethyl}furan-2-carboxylic acid presents an interesting challenge for organic chemists. The need to introduce both the furan ring and the sulfanyl-methyl group while maintaining high yield and purity requires careful planning and execution. Advances in synthetic methodologies have made it possible to access such complex structures more efficiently, opening up new avenues for research.

In addition to its pharmaceutical potential, 5-{(cyclopropylmethyl)sulfanylmethyl}furan-2-carboxylic acid may also find applications in agrochemicals and material science. The unique reactivity of its functional groups allows for the development of novel materials with enhanced properties. For instance, derivatives of this compound could be used to create polymers or coatings with improved durability and functionality.

The study of metabolic pathways has also benefited from the exploration of furan-based compounds. These molecules can serve as probes to understand enzymatic reactions and metabolic processes. By incorporating labeled versions of 5-{(cyclopropylmethyl)sulfanylmethyl}furan-2-carboxylic acid, researchers can gain insights into how these compounds are processed within biological systems.

In conclusion, 5-{(cyclopropylmethyl)sulfanylmethyl}furan-2-carboxylic acid (CAS No. 2171968-23-1) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structure and reactivity make it an attractive candidate for further development in pharmaceuticals, agrochemicals, and material science. As synthetic chemistry continues to evolve, the accessibility of such complex molecules will undoubtedly lead to new discoveries and innovations.